Cas no 861207-96-7 (4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde)

• Product Name: 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde
• CAS No: 861207-96-7
• CID: 4661596
• Update Time: 2025-11-07

4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-BENZYLPIPERIDINO)-6-METHOXY-5-PYRIMIDINECARBALDEHYDE
• 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 4-methoxy-6-[4-(phenylmethyl)-1-piperidinyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde

Research Brief on 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde (CAS: 861207-96-7)

4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde (CAS: 861207-96-7) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound features a pyrimidine core substituted with a benzylpiperidine moiety and a formyl group, which renders it amenable to further chemical modifications. Recent synthetic approaches have optimized the yield and purity of 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde, enabling its broader use in medicinal chemistry campaigns. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yielding, one-pot synthesis route that reduces production costs and improves scalability.

Biological evaluations of 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde have revealed promising activity against several protein kinases involved in cancer progression. In vitro assays conducted by researchers at the University of Cambridge showed moderate inhibition (IC50 values in the low micromolar range) against CDK2 and GSK-3β, suggesting potential applications in oncology drug discovery. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, further expands its therapeutic potential for CNS disorders.

Structure-activity relationship (SAR) studies have identified the benzylpiperidine moiety as critical for target binding, while the formyl group at position 5 serves as an ideal handle for further derivatization. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) explored various derivatives of 861207-96-7, leading to compounds with improved potency and selectivity profiles. These findings underscore the compound's value as a starting point for medicinal chemistry optimization.

From a drug development perspective, 4-(4-benzylpiperidin-1-yl)-6-methoxypyrimidine-5-carbaldehyde presents favorable physicochemical properties, with calculated logP and polar surface area values within the optimal range for drug-like molecules. Preliminary ADME studies indicate reasonable metabolic stability, though further optimization may be required to address first-pass metabolism concerns. The compound's patent landscape is currently developing, with several pharmaceutical companies filing provisional applications for related derivatives.

Future research directions for 861207-96-7 include exploration of its potential in targeted protein degradation (PROTACs development) and as a fluorescent probe for kinase studies. The compound's unique structural features make it particularly suitable for these emerging applications in chemical biology. Continued investigation of its off-target effects and comprehensive toxicological profiling will be essential for advancing this chemical scaffold toward clinical development.